Cas no 1805253-70-6 (6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805253-70-6
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4863374
• Update Time: 2025-06-27

6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-8-6(1-2-13)7(9(11)12)3-5(4-14)15-8/h3,9H,1,4,14H2
• InChI Key： PUDWBNDMUSPDSH-UHFFFAOYSA-N
• SMILES： BrC1=C(CC#N)C(C(F)F)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile

Research Brief on 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805253-70-6)

The compound 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805253-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the aminomethyl and difluoromethyl groups, make it a versatile building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile exhibited potent inhibitory activity against certain tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential utility in targeted cancer therapies.

Another notable application of this compound lies in its role as a fluorinated pyridine derivative. The presence of the difluoromethyl group enhances its metabolic stability and bioavailability, making it an attractive candidate for drug design. Recent pharmacokinetic studies have shown that derivatives of this compound exhibit favorable absorption and distribution profiles in preclinical models.

Despite these promising results, challenges remain in optimizing the synthetic routes for 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile. Current methodologies often involve multi-step processes with moderate yields. However, advances in catalytic methods and green chemistry approaches are expected to streamline its production, enabling broader applications in drug discovery.

In conclusion, 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and other therapeutic areas. Further research is warranted to explore its full pharmacological potential and to address existing synthetic challenges. This compound is poised to play a pivotal role in the development of next-generation therapeutics.